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Compound of Interest

Compound Name:
(3R,6R)-3,6-Dimethylmorpholine-

2,5-dione

CAS No.: 129880-52-0

Cat. No.: B592982

Get Quote

Executive Summary
(3R,6R)-3,6-Dimethylmorpholine-2,5-dione (CAS: 202923-65-7) is a cyclic depsipeptide

precursor used primarily in the synthesis of biodegradable polymers and drug delivery systems.

Unlike standard organic waste, this compound is moisture-sensitive and thermodynamically

unstable relative to its linear hydrolysis products.

Immediate Action Required:

Segregation: Do not mix bulk solid quantities with aqueous waste streams.[1]

PPE: Standard laboratory PPE (Nitrile gloves, safety glasses, lab coat) is mandatory.

Disposal Stream: High-BTU Incineration (Organic Waste) is the preferred method.
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To dispose of this chemical safely, you must understand its reactivity.[1][2][3] It is not merely

"trash"; it is a strained cyclic ring system.

Structural Reactivity
This compound is a morpholine-2,5-dione derivative. Structurally, it resembles a lactide but

contains both an ester and an amide linkage within the ring.

Thermodynamics: The ring strain makes it susceptible to ring-opening hydrolysis or

polymerization.

Hydrolysis Risk: Upon contact with water (especially acidic/basic water), it hydrolyzes into

linear N-(2-hydroxypropionyl)alanine (or similar isomers). This reaction is exothermic and

generates acidic species, which can pressurize sealed waste containers if not managed.

Hazard Classification Table
Category Classification Operational Implication

Health Skin/Eye Irritant (Cat 2)
Avoid dust generation.[4][5][6]

Double glove if handling bulk.

Reactivity Moisture Sensitive
Do not dispose of in "Aqueous

Waste" containers.[3]

Flammability Combustible Solid
Compatible with standard

organic solvent waste streams.

Regulatory Non-RCRA Listed

Not P-listed or U-listed;

dispose of as characteristic

organic waste.

Pre-Disposal Stabilization
Before placing this material into a waste drum, assess its physical state. The goal is to prevent

uncontrolled reactivity inside the waste container.

For Pure Solids (>5g)
Do not dissolve in water to flush down the drain.
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Do not place loose powder directly into a liquid waste carboy (this creates sludge and

potential clogs).

Action: Double-bag in polyethylene (ziplock) bags to prevent moisture ingress before placing

in the solid waste bin.

For Reaction Mixtures
If the compound is dissolved in a solvent (e.g., Dichloromethane, THF, Toluene):

Quenching: If the mixture contains active initiators (e.g., Tin(II) 2-ethylhexanoate) or

unreacted monomers, ensure the polymerization is terminated.

Solvent Compatibility: The compound itself is compatible with both halogenated and non-

halogenated streams. Select the stream based on the solvent used.

The Disposal Workflow
Follow this decision matrix to determine the correct waste stream.

Waste Stream Decision Tree
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Waste Generation:
(3R,6R)-3,6-Dimethylmorpholine-2,5-dione

Physical State?

Solid / Powder

Powder/Crystals

Solution / Reaction Mix

Dissolved

Volume > 100g? Solvent Type?

Lab Pack / Solid Waste Bin
(Tag: Organic Solid)

No (Small Scale)

Segregated Container
(Prevent Hydrolysis Heat)

Yes (Bulk)

Halogenated Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste
(e.g., Toluene, THF)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating morpholine-dione waste streams to ensure regulatory

compliance and safety.

Step-by-Step Protocol
Scenario A: Solid Waste (Contaminated Vials, Weigh Boats, Small
Excess)

Containment: Place the solid material into a clear polyethylene bag or the original glass vial.

Labeling: Affix a hazardous waste tag.

Chemical Name: (3R,6R)-3,6-Dimethylmorpholine-2,5-dione.

Hazard Checkbox: Irritant.[7]
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Disposal: Place in the Solid Organic Waste drum (usually a blue or black open-top drum).

Scenario B: Liquid Waste (Reaction Mother Liquor)
Identification: Identify the primary solvent (e.g., Toluene).

Segregation:

If solvent is Dichloromethane (DCM) → Pour into Halogenated Waste Carboy.

If solvent is THF/Toluene/Ethyl Acetate → Pour into Non-Halogenated Waste Carboy.

Precaution: Ensure the carboy is not "Aqueous Waste" (pH 5-9).[8] Mixing this cyclic ester

with aqueous waste can slowly lower the pH of the drum, potentially violating waste

acceptance criteria for the hauler.

Regulatory Compliance (RCRA)[10][11]
"Empty" Container Status
Federal regulations (40 CFR 261.7) define when a container is legally "empty" and can be

discarded as regular trash.

P-List Status: This compound is NOT P-listed (acutely toxic).

The "One-Inch" Rule: A container is empty if:

All wastes have been removed by normal means (pouring/scraping).

No more than 2.5 cm (1 inch) of residue remains on the bottom.

OR no more than 3% by weight remains (for containers <119 gallons).

Protocol for Empty Vials:

Triple rinse the vial with a solvent capable of dissolving the residue (e.g., Acetone).

Pour the rinsate into the Organic Solvent Waste container.

Deface the label on the vial.
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Discard the glass vial in the Broken Glass/Sharps box (not general trash).

Emergency Procedures
In the event of a spill outside the fume hood:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95

respirator.

Containment:

Solid Spill: Do not sweep dry. Cover with wet paper towels (dampened with water or

ethanol) to prevent dust, then scoop into a bag.

Liquid Spill: Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a mild detergent and water solution. The water will

hydrolyze any remaining traces into harmless linear acids over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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